Cas no 2228209-93-4 (1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene)

1-(2-Azidoethyl)-3-bromo-2,4-difluorobenzene is a versatile aryl azide compound featuring a reactive azidoethyl group and halogenated aromatic ring. The presence of both bromine and fluorine substituents enhances its utility in selective functionalization, while the azide group enables efficient participation in click chemistry reactions, such as Cu-catalyzed azide-alkyne cycloaddition (CuAAC). This compound is particularly valuable in medicinal chemistry and materials science for constructing complex molecular architectures. Its stability under standard conditions and compatibility with a range of synthetic transformations make it a useful intermediate for designing pharmaceuticals, polymers, and advanced functional materials. The difluorobenzene moiety further contributes to its lipophilicity and metabolic stability in bioactive molecules.

1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene structure

2228209-93-4 structure

Product Name:1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene

CAS No:2228209-93-4

MF:C₈H₆BrF₂N₃

MW:262.0541472435

CID:6497636

PubChem ID:165701744

Update Time:2025-06-15

1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene
- 2228209-93-4
- EN300-1933981
- Inchi： 1S/C8H6BrF2N3/c9-7-6(10)2-1-5(8(7)11)3-4-13-14-12/h1-2H,3-4H2
- InChI Key： OTEOIOISEFQETP-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1F)CCN=[N+]=[N-])F

Computed Properties

Exact Mass: 260.97132g/mol
Monoisotopic Mass: 260.97132g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 14.4Å²

1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1933981-0.05g	1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene	2228209-93-4	0.05g	$612.0	2023-09-17
Enamine	EN300-1933981-0.1g	1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene	2228209-93-4	0.1g	$640.0	2023-09-17
Enamine	EN300-1933981-0.25g	1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene	2228209-93-4	0.25g	$670.0	2023-09-17
Enamine	EN300-1933981-0.5g	1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene	2228209-93-4	0.5g	$699.0	2023-09-17
Enamine	EN300-1933981-1.0g	1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene	2228209-93-4	1g	$728.0	2023-05-31
Enamine	EN300-1933981-2.5g	1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene	2228209-93-4	2.5g	$1428.0	2023-09-17
Enamine	EN300-1933981-5.0g	1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene	2228209-93-4	5g	$2110.0	2023-05-31
Enamine	EN300-1933981-10.0g	1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene	2228209-93-4	10g	$3131.0	2023-05-31
Enamine	EN300-1933981-1g	1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene	2228209-93-4	1g	$728.0	2023-09-17
Enamine	EN300-1933981-5g	1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene	2228209-93-4	5g	$2110.0	2023-09-17

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Additional information on 1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene

Comprehensive Overview of 1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene (CAS No. 2228209-93-4)

1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene (CAS No. 2228209-93-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and materials science. This compound, characterized by its azidoethyl and difluorobenzene moieties, offers a versatile platform for further chemical modifications, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in click chemistry, drug discovery, and advanced material design.

The molecular structure of 1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene combines a bromine substituent with fluorine atoms, which enhances its reactivity and selectivity in cross-coupling reactions. This property aligns with the growing demand for highly functionalized aromatic compounds in medicinal chemistry, where precision and efficiency are paramount. The compound's azide group further enables its use in bioorthogonal reactions, a hot topic in modern biochemistry and drug development.

In the context of sustainable chemistry, 1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene presents opportunities for greener synthetic routes. With the rise of environmentally friendly protocols, researchers are investigating its role in catalytic processes that minimize waste and energy consumption. This aligns with global trends toward green chemistry and the reduction of hazardous byproducts, a frequent search query among chemists and environmental scientists.

Another area of interest is the compound's potential in photopharmacology, a cutting-edge field that explores light-activated drugs. The difluorobenzene scaffold in 1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene could be tailored to respond to specific wavelengths, offering precise control over drug activity. This application resonates with the increasing popularity of precision medicine and targeted therapies, topics frequently searched in academic and medical circles.

From a technical standpoint, the synthesis and handling of 1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene require careful consideration of its stability and reactivity. The azido group, while highly useful, demands proper storage conditions to prevent unintended reactions. This aspect is critical for laboratories focusing on high-throughput screening and automated synthesis, which are trending topics in pharmaceutical R&D.

In summary, 1-(2-azidoethyl)-3-bromo-2,4-difluorobenzene (CAS No. 2228209-93-4) is a multifaceted compound with broad applicability in modern chemistry and biotechnology. Its integration into click chemistry, green synthesis, and photopharmacology highlights its relevance to current scientific and industrial challenges. As research progresses, this compound is poised to play a pivotal role in advancing innovative solutions across multiple disciplines.